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Compound of Interest

Compound Name: JNJ-55511118

Cat. No.: B15575977 Get Quote

JNJ-55511118 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance for the effective use of JNJ-55511118 in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving JNJ-55511118?

A1: JNJ-55511118 is soluble in dimethyl sulfoxide (DMSO) and ethanol. For most in vitro

applications, anhydrous DMSO is the recommended solvent for preparing stock solutions.

Q2: What is the maximum solubility of JNJ-55511118 in DMSO?

A2: JNJ-55511118 is soluble in DMSO up to 100 mM.

Q3: How should I store the solid compound and DMSO stock solutions of JNJ-55511118?

A3:

Solid Form: For long-term stability, the solid compound should be stored at +4°C.

DMSO Stock Solutions: It is highly recommended to store DMSO stock solutions at -20°C or

-80°C for long-term use.[1] Prepare aliquots of the stock solution to avoid repeated freeze-
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thaw cycles. While some suppliers may ship the compound at room temperature, suggesting

short-term stability, long-term storage at room temperature is not advised due to the potential

for degradation.[1]

Q4: Is JNJ-55511118 stable in DMSO at room temperature?

A4: While specific quantitative data on the long-term stability of JNJ-55511118 in DMSO at

room temperature is not publicly available, general best practices for small molecule inhibitors

recommend avoiding prolonged storage of DMSO stock solutions at room temperature.[2]

DMSO is hygroscopic and can absorb water, which may accelerate compound degradation. For

optimal results and to ensure the integrity of your experiments, it is best to prepare fresh

dilutions from a frozen stock solution before each experiment or to store working solutions at

4°C for a very limited time.
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Issue Possible Cause Recommended Solution

Precipitation of JNJ-55511118

upon dilution in aqueous

buffer.

The aqueous solubility of the

compound has been

exceeded.

- Decrease the final

concentration of JNJ-

55511118 in the aqueous

buffer. - First, make serial

dilutions of your DMSO stock

in DMSO before the final

dilution into the aqueous

medium. - Ensure the final

DMSO concentration in your

assay is as low as possible

(typically <0.5%) and that a

vehicle control is included.[1]

[2]

Inconsistent or unexpected

experimental results.

Degradation of JNJ-55511118

stock solution.

- Prepare a fresh stock solution

from solid compound. - Ensure

proper storage of stock

solutions (aliquoted, at -20°C

or -80°C, protected from light

and moisture). - Perform a

quality control check of the

compound if degradation is

suspected.

Difficulty dissolving the solid

compound.

Impurities or hydration of the

solid.

- Ensure you are using

anhydrous DMSO. - Gently

warm the solution (e.g., to

37°C) and vortex to aid

dissolution. - If the problem

persists, contact the supplier

for a quality check.

Data Presentation
Solubility of JNJ-55511118
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Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 32.87

Ethanol 100 32.87

Data sourced from multiple suppliers.

Chemical and Physical Properties

Property Value

Molecular Weight 328.67

Formula C₁₄H₈ClF₃N₂O₂

Purity ≥98% (HPLC)

CAS Number 2036081-86-2

Data sourced from multiple suppliers.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Acclimatization: Allow the vial of solid JNJ-55511118 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of JNJ-55511118 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.32867

mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. For the

example above, add 100 µL of DMSO.

Solubilization: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.
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Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-20°C or -80°C.

Protocol 2: General Workflow for In Vitro Cell-Based Assays

Thaw Stock Solution: Thaw an aliquot of the JNJ-55511118 DMSO stock solution at room

temperature.

Prepare Intermediate Dilutions: If necessary, perform serial dilutions of the stock solution in

DMSO to achieve the desired intermediate concentrations.

Prepare Final Working Solution: Dilute the DMSO solution of JNJ-55511118 into the final

aqueous assay buffer or cell culture medium. Ensure the final concentration of DMSO is low

(typically below 0.5%) to avoid solvent-induced toxicity or off-target effects.[1][2]

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

experimental samples.

Application: Add the final working solution and the vehicle control to the experimental system

(e.g., cell cultures) and proceed with the assay.
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Caption: Mechanism of action of JNJ-55511118.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [JNJ-55511118 stability in DMSO at room temperature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575977#jnj-55511118-stability-in-dmso-at-room-
temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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